4-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]oxan-4-ol

• Molecular Formula: C11H16N2O3
• Molecular Weight: 224.26 g/mol
• SMILES: C1CC1C2=NOC(=N2)CC3(CCOCC3)O
• InChI: InChI=1S/C11H16N2O3/c14-11(3-5-15-6-4-11)7-9-12-10(13-16-9)8-1-2-8/h8,14H,1-7H2
• InChIKey: UDWSJWSYHGEDRG-UHFFFAOYSA-N

4-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]oxan-4-ol – Fragment & Building Block Procurement Guide

4-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]oxan-4-ol (CAS 2060050-53-3) is a heterocyclic building block combining a 1,2,4-oxadiazole ring, a cyclopropyl substituent at position 3, and a tetrahydropyran-4-ol (oxan-4-ol) moiety . The molecule has a molecular weight of 224.26 Da, a topological polar surface area (TPSA) of 68.38 Ų, one hydrogen bond donor, five hydrogen bond acceptors, and a predicted LogP of 1.031 . These physicochemical properties position it as a compact, moderately polar fragment for medicinal chemistry and chemical biology applications.

Fragment Type

Heterocyclic building block with 1,2,4-oxadiazole core and cyclopropyl substituent

Compact, moderately polar fragment for medicinal chemistry

Workflow

Fragment-based library design and parallel synthesis

Supports hit generation and lead optimization campaigns

Selection Logic

Lower predicted LogP and limited rotatable bonds compared to open-chain alkyl analogs

May improve oral bioavailability-focused fragment selection

Why 4-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]oxan-4-ol Cannot Be Interchanged with Other 3-Alkyl-1,2,4-oxadiazole Analogs

The cyclopropyl group at the oxadiazole 3-position imparts a distinct combination of lower lipophilicity and conformational rigidity compared to open-chain alkyl (ethyl, propyl, isopropyl) and tert-butyl analogs . Simple replacement with a propyl or isopropyl congener alters the LogP by up to +0.42 log units and increases the number of rotatable bonds, which can shift the pharmacokinetic and target-binding profile of the derived lead molecules . These differences are consequential in fragment-based drug discovery, where even modest changes in lipophilicity and flexibility can determine hit progression or attrition.

Target Fragment

Lipophilicity

Cyclopropyl group provides lower LogP and tighter range, supporting aqueous solubility-focused design.

Conformational Flexibility

Only 3 rotatable bonds; rigidified by cyclopropyl ring, reducing entropic binding penalty.

Open-Chain Alkyl Analogs

Lipophilicity Shift

Propyl, isopropyl, and tert-butyl variants increase LogP up to +0.42 units, potentially altering ADME profile and off-target promiscuity risk.

Additional Rotatable Bonds

Each open-chain analog adds at least 1 extra rotatable bond, increasing flexibility and may reduce ligand efficiency.

Quantitative Evidence for Selecting 4-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]oxan-4-ol Over Closest Analogs

Lower Predicted LogP Versus Propyl, Isopropyl, and tert-Butyl Analogs

The target compound displays a predicted LogP of 1.031, which is lower than the propyl analog (LogP 1.1061), the isopropyl analog (LogP 1.277), and the tert-butyl analog (LogP 1.4511) when measured under identical computational parameters . This graded increase in lipophilicity with larger or more branched alkyl groups is consistent with the Hansch π contribution of the cyclopropyl moiety.

Predicted LogP Ranking

Data to verify

Cyclopropyl LogP = 1.031 vs. propyl 1.106, isopropyl 1.277, tert-butyl 1.451

Δ up to +0.42 (tert-butyl)

Supports lower lipophilicity fragment selection for oral bioavailability-focused libraries

Predicted LogP from vendor computational data; consistent method across analogs

Evidence Dimension	Predicted octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.031
Comparator Or Baseline	Propyl analog LogP = 1.1061; Isopropyl analog LogP = 1.277; tert-Butyl analog LogP = 1.4511
Quantified Difference	ΔLogP = +0.075 (propyl), +0.246 (isopropyl), +0.420 (tert-butyl) versus cyclopropyl
Conditions	Predicted LogP derived from vendor-supplied computational data (consistent method across all compounds)

Why This Matters

Lower LogP correlates with improved aqueous solubility and reduced off-target binding, making the cyclopropyl fragment a more favorable choice for fragment-based libraries targeting oral bioavailability.

Reduced Rotatable Bond Count Compared to Open-Chain Alkyl Analogs

The target compound contains 3 rotatable bonds, whereas the propyl and isopropyl analogs each possess 4 rotatable bonds due to the additional degrees of freedom in their open-chain alkyl substituents . The cyclopropyl ring acts as a conformationally constrained isostere, reducing entropic penalty upon target binding.

Rotatable Bond Count

Class-level inference

Target: 3 rotatable bonds vs. propyl/isopropyl analogs: 4 rotatable bonds each

−1 rotatable bond

Reduced flexibility may improve ligand efficiency and hit progression probability

Structure-derived count; cyclopropyl ring eliminates open-chain degrees of freedom

Evidence Dimension	Number of rotatable bonds (flexibility)
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	Propyl analog and isopropyl analog: 4 rotatable bonds each (class-level estimate based on structure)
Quantified Difference	Δ = −1 rotatable bond
Conditions	Structure-derived count; cyclopropyl is a cyclic alkyl group with no additional rotatable bonds beyond the methylene linker

Why This Matters

Fewer rotatable bonds generally improve ligand efficiency and increase the probability of fragment hit progression, as conformational pre-organization reduces the entropic cost of binding.

Fragment-Derived DDR1 Inhibitor Incorporates the Cyclopropyl-1,2,4-Oxadiazole Core with Nanomolar Affinity

Although the target compound itself has not been reported as a bioactive agent, a closely related elaborated analog—3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-8-(1H-indazole-5-carbonyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one—exhibits a DDR1 kinase IC50 of 13.8 nM in an intracellular kinase assay [1]. This demonstrates that the cyclopropyl-1,2,4-oxadiazole fragment can be productively elaborated into high-affinity kinase inhibitors, supporting its utility as a starting point for medicinal chemistry campaigns.

Elaborated DDR1 Inhibitor

Supporting evidence

Elaborated analog IC50 = 13.8 nM (DDR1 kinase, intracellular assay)

Fragment not assayed independently

Validates cyclopropyl-1,2,4-oxadiazole core for kinase inhibitor discovery campaigns

BindingDB BDBM371932; elaborated compound not the purchased fragment

Evidence Dimension	DDR1 inhibitory activity of an elaborated analog containing the cyclopropyl-1,2,4-oxadiazole fragment
Target Compound Data	IC50 = 13.8 nM (elaborated compound BDBM371932)
Comparator Or Baseline	No direct comparator for the fragment; baseline DDR1 inhibition for unelaborated fragment not reported
Quantified Difference	Not applicable (fragment vs. elaborated lead)
Conditions	Intracellular DDR1 kinase active-site assay (BindingDB entry for BDBM371932)

Why This Matters

The successful elaboration of the cyclopropyl-1,2,4-oxadiazole fragment into a nanomolar DDR1 inhibitor validates the core scaffold for kinase drug discovery, increasing procurement confidence for teams pursuing DDR1 or related kinase targets.

• [1] BindingDB. BDBM371932: 3-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-8-(1H-indazole-5-carbonyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one. https://bindingdb.org/bind/BDBM371932 (accessed 2026-05-10). View Source

Application Scenarios for 4-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]oxan-4-ol Based on Observed Differentiation

Fragment-Based Lead Discovery for Kinase Targets

The cyclopropyl-1,2,4-oxadiazole scaffold has demonstrated its ability to yield nanomolar kinase inhibitors when elaborated (DDR1 IC50 = 13.8 nM) [1]. Procurement of the target compound as a fragment library component is therefore warranted for teams running biochemical or biophysical screens against the kinome, particularly where low lipophilicity (LogP 1.031) and limited rotatable bonds (3) are desired fragment selection criteria [1][2].

ADME-Optimized Building Block for Parallel Synthesis

The target compound's LogP of 1.031 is 0.08–0.42 log units lower than its propyl, isopropyl, and tert-butyl analogs [1][2]. This lower lipophilicity predicts better aqueous solubility and a reduced risk of off-target promiscuity, making it the preferred alkyl oxadiazole building block when designing libraries for oral bioavailability.

Conformationally Constrained Fragment for Tubulin or Cytoskeletal Targets

A morpholine analog of the target compound (4-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]morpholine) was identified as a tubulin-binding fragment in XChem crystallographic screening (PDB 5S5I) [1]. The oxan-4-ol variant provides a hydrogen-bond donor/ acceptor profile (HBD=1, HBA=5) that may engage different tubulin pockets or serve as a complementary tool to explore structure–activity relationships at this site [2].

Application

Selection Property

Validation Focus

Fragment-based lead discovery for kinase targets

Elaboration-validated oxadiazole core

DDR1 kinase elaboration potential and biochemical screening fit

ADME-optimized building block for parallel synthesis

Lower predicted lipophilicity vs. open-chain alkyl analogs

Predicted aqueous solubility and off-target promiscuity risk review

Conformationally constrained fragment for tubulin/cytoskeletal targets

Cyclopropyl rigidity and hydrogen-bond donor/acceptor profile

Tubulin pocket engagement via XChem crystallographic screening context

• [1] BindingDB. BDBM371932: 3-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-8-(1H-indazole-5-carbonyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one. https://bindingdb.org/bind/BDBM371932 (accessed 2026-05-10). View Source
• [2] PDB entry 5S5I. Tubulin-Z295848548 complex; XChem fragment screening on T2R-TTL. https://pdbj.org/mine/summary/5S5I (accessed 2026-05-10). View Source